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Compound of Interest

Compound Name: 2-Bromo-p-xylene

Cat. No.: B3025503

An In-depth Technical Guide to 2-Bromo-p-
Xylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-bromo-p-xylene, a versatile
chemical intermediate. The information is compiled from various safety data sheets and
research articles to ensure a thorough understanding of its properties, handling, and
applications. This document is intended for use by trained professionals in a laboratory or
industrial setting.

Chemical and Physical Properties

2-Bromo-p-xylene, also known as 1-bromo-2,5-dimethylbenzene, is a combustible liquid.[1] Its
key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula CsHoBr [1112]

Molecular Weight 185.06 g/mol [1][3]

CAS Number 553-94-6 [2]

Appearance Clear colorless to siightly Thermo Fisher Scientific
colored liquid

Boiling Point 199 - 201 °C (390.2 - 393.8 °F)  [1]

Melting Point 9-10°C (48.2-50 °F) [1]

Flash Point 79 °C (174.2 °F) - closed cup [3]

Density 1.339 g/cm3 FAR Chemical

Refractive Index

1.5495 to 1.5515 (20°C, 589

nm)

Thermo Fisher Scientific

Solubility

Insoluble in water. Soluble in

acetone and ether.

ChemBK, Fisher Scientific

Hazard Identification and Safety Information

2-Bromo-p-xylene is classified as a hazardous substance. It is a combustible liquid that

causes skin and serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

e H335: May cause respiratory irritation[1]

Signal Word: Warning[1]

The table below summarizes key safety and hazard information.
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Hazard Classification Details
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Irritation Category 2[1]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[1]

Combustible Liquid Yes[1]

Precautionary Statements include wearing protective gloves, protective clothing, and eye/face
protection. In case of contact with skin, wash with plenty of soap and water. If in eyes, rinse

cautiously with water for several minutes.[1]

Handling, Storage, and First Aid

Handling: Handle in a well-ventilated place. Wear suitable protective clothing and avoid contact
with skin and eyes. Use non-sparking tools and prevent fire caused by electrostatic discharge.
[4] Keep away from open flames, hot surfaces, and sources of ignition.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away

from heat, sparks, and flame.[1]

First Aid Measures:
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Exposure Route

First Aid Protocol

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Experimental Protocols

Synthesis of 2-Bromo-p-xylene via Electrophilic

Bromination

This protocol describes the bromination of p-xylene to produce 2-bromo-p-xylene. The

reaction proceeds via an electrophilic aromatic substitution mechanism.

Materials:

p-Xylene

Bromine

Iron filings (catalyst)

lodine crystal (optional co-catalyst)

Water
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e 3% Sodium hydroxide solution
e Calcium chloride
Procedure:

 In a three-necked flask equipped with a dropping funnel, stirrer, and condenser, place p-
xylene, iron filings, and a crystal of iodine.

o Cool the mixture in an ice-salt bath while stirring.

e Add bromine dropwise over a period of 3 hours, maintaining the internal temperature
between 0°C and -5°C.

 After the addition is complete, allow the reaction mixture to stand overnight.

e Pour the mixture into water and wash successively with water and two portions of 3%
sodium hydroxide solution, followed by a final wash with water.

o Perform steam distillation on the product mixture.
o Separate the organic layer from the distillate and dry it over calcium chloride.
« Distill the dried product under reduced pressure to obtain pure 2-bromo-p-xylene.

Logical Relationship of Electrophilic Bromination:

p-Xylene

Attack by pi electrons 2-Bromo-p-xylene
v
Sigma Complex (intermediate) S g Deprotonation

@

Bromine (Br2)

Iron (Fe) catalyst

Generation of Br+

Formation of Electrophile
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Caption: Electrophilic bromination of p-xylene.

Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general procedure for the palladium-catalyzed Suzuki-Miyaura
coupling of 2-bromo-p-xylene with an arylboronic acid.

Materials:

e 2-Bromo-p-xylene

e Arylboronic acid

o Palladium catalyst (e.g., Pd(PPhs)a)

e Base (e.g., K2COs, K3POa)

e Anhydrous solvent (e.g., 1,4-Dioxane/Water mixture)
 Inert gas (Argon or Nitrogen)

Procedure:

To a flame-dried reaction vessel, add 2-bromo-p-xylene (1 equivalent), the arylboronic acid
(1.1 - 1.5 equivalents), the palladium catalyst (1-5 mol%), and the base (2-3 equivalents).

o Seal the vessel and purge with an inert gas for 10-15 minutes.
e Add the degassed solvent system via syringe.
o Heat the reaction mixture to 80-100°C and stir for 12-24 hours.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

o Upon completion, cool the reaction mixture to room temperature.

o Add water to the reaction mixture and extract with an organic solvent (e.g., ethyl acetate).
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o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

» Concentrate the filtrate under reduced pressure and purify the crude product by column
chromatography.

Experimental Workflow for Suzuki Coupling:
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Reaction Setup

Combine Reactants:
2-Bromo-p-xylene

Arylboronic acid
Pd Catalyst, Base

Purge with Inert Gas

Add Degassed Solvent

Heat and Stir
(80-100°C, 12-24h)

Monitor Progress (TLC/GC-MS)

Workup and

Purification

Cool to Room Temp.
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Dry and Concentrate

Column Chromatography
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Caption: Suzuki-Miyaura cross-coupling workflow.
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Toxicology and Metabolism

Detailed toxicological data for 2-bromo-p-xylene, such as LD50 and LC50 values, are not
readily available in the public domain. The toxicological properties have not been fully
investigated.[1] Data on carcinogenicity and reproductive toxicity are also unavailable.[1]

For informational purposes, this section provides a brief overview of the toxicology of the parent
compound, p-xylene. It is crucial to note that this information may not be representative of 2-
bromo-p-xylene.

p-Xylene Toxicology Summary:

 Inhalation: The main effect of inhaling xylene vapor is depression of the central nervous
system, with symptoms including headache, dizziness, nausea, and vomiting.[5] Irritation of
the respiratory tract can also occur.[6]

 Ingestion: Ingestion can cause a burning sensation, abdominal pain, dizziness, drowsiness,
headache, and nausea.[7]

o Skin and Eye Contact: Xylene can cause skin irritation, dryness, and scaling.[6] It is also an
eye irritant.[6]

o Metabolism: In humans, cytochrome P450 enzymes, particularly CYP2E1 in the liver, are
involved in the metabolism of xylene.[8] The metabolism of p-xylene can lead to the
formation of p-tolualdehyde, which has been shown to inactivate cytochrome P-450 in lung
microsomes.[9]

Biotransformation Pathway of p-Xylene:

The biotransformation of p-xylene in some biological systems involves the oxidation of a methyl
group to p-toluic acid, which can be further metabolized. Engineered E. coli have been shown
to convert p-xylene to terephthalic acid.[10][11]
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Caption: Simplified metabolic pathways of p-xylene.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Always
consult the official SDS from the supplier before handling 2-bromo-p-xylene. The information
provided herein is based on publicly available data and is subject to change. The user assumes
all risks associated with the use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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